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[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine Documentation Hub

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  • Product: [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine
  • CAS: 887593-45-5

Core Science & Biosynthesis

Foundational

The Chemical Architecture and Synthetic Utility of[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine: A Comprehensive Technical Guide

Executive Summary In modern drug discovery, the identification and utilization of privileged scaffolds are critical for accelerating hit-to-lead optimization. [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine (CAS: 887...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery, the identification and utilization of privileged scaffolds are critical for accelerating hit-to-lead optimization. [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine (CAS: 887593-45-5) represents a highly versatile, bifunctional building block[1]. As an Application Scientist, I frequently leverage this molecule because it elegantly bridges two distinct chemical domains: the conformationally rigid, receptor-friendly 1,4-benzodioxane ring and the highly nucleophilic primary hydrazine moiety.

This whitepaper provides an authoritative, self-validating framework for the synthesis, characterization, and pharmacological application of this critical intermediate, designed specifically for researchers and drug development professionals.

Physicochemical Profiling & Structural Analysis

Understanding the intrinsic properties of a scaffold dictates its downstream behavior in both synthetic environments and biological assays. The 1,4-benzodioxane core is bioisosteric with catecholamines, granting it inherent affinity for aminergic G-protein coupled receptors (GPCRs), while the hydrazine group serves as a reactive anchor for heterocycle formation[2].

Table 1 summarizes the core quantitative data utilized for analytical validation and pharmacokinetic modeling.

PropertyValue
IUPAC Name [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine
CAS Registry Number 887593-45-5
Molecular Formula C9H12N2O2
Molecular Weight 180.206 g/mol [3]
SMILES String NNCC1=CC2=C(C=C1)OCCO2
Hydrogen Bond Donors 3 (Hydrazine moiety)
Hydrogen Bond Acceptors 4 (2 Dioxane O, 2 Hydrazine N)
Topological Polar Surface Area (TPSA) 56.5 Ų

Mechanistic Synthesis Pathways

A common pitfall in hydrazine chemistry is the attempt to synthesize benzylhydrazines via direct reductive amination of aldehydes with unprotected hydrazine hydrate. This invariably leads to the formation of symmetric azines or uncontrolled bis-alkylation.

To ensure strict stoichiometric control, our validated workflow utilizes a multi-step sequence: chemoselective reduction, hydroxyl activation, and nucleophilic substitution using a sterically hindered, protected hydrazine (tert-butyl carbazate).

Synthesis A 1,4-Benzodioxane-6- carboxaldehyde B Reduction (NaBH4, MeOH, 0°C) A->B C (2,3-Dihydro-1,4-benzodioxin- 6-yl)methanol B->C D Activation (MsCl, Et3N, DCM) C->D E Mesylate Intermediate D->E F Nucleophilic Substitution (Boc-NH-NH2, K2CO3) E->F G N-Boc Protected Hydrazine F->G H Acidic Deprotection (4M HCl in Dioxane) G->H I Target Molecule: [(2,3-Dihydro-1,4-benzodioxin-6-yl) methyl]hydrazine HCl H->I

Figure 1: Controlled multi-step synthesis of the target hydrazine hydrochloride.

Experimental Protocols: A Self-Validating Workflow

The following protocols are engineered to be self-validating; each step includes an In-Process Control (IPC) to verify chemical causality before proceeding.

Step 1: Chemoselective Reduction
  • Reagents: 1,4-Benzodioxane-6-carboxaldehyde (1.0 eq), Sodium borohydride (NaBH₄, 1.2 eq), Anhydrous Methanol.

  • Methodology: Dissolve the aldehyde in methanol and cool to 0°C. Add NaBH₄ portion-wise to control hydrogen evolution. Stir for 2 hours.

  • Causality: NaBH₄ is selected over harsher reagents like LiAlH₄ to prevent potential reductive cleavage of the sensitive 1,4-dioxane ether linkages[4]. Methanol serves as both solvent and proton donor, accelerating the hydride transfer mechanism.

  • Self-Validating IPC: Monitor via TLC (Hexane/EtOAc 7:3). The disappearance of the UV-active aldehyde chromophore and the emergence of a lower R_f spot confirms complete conversion to the alcohol.

Step 2: Hydroxyl Activation (Mesylation)
  • Reagents: (2,3-Dihydro-1,4-benzodioxin-6-yl)methanol (1.0 eq), Methanesulfonyl chloride (MsCl, 1.5 eq), Triethylamine (Et₃N, 2.0 eq), Anhydrous Dichloromethane (DCM).

  • Methodology: Dissolve the alcohol and Et₃N in DCM at 0°C. Dropwise add MsCl. Stir for 1 hour.

  • Causality: Direct nucleophilic substitution of an alcohol is energetically unfavorable. Mesylation transforms the hydroxyl into a methanesulfonate ester—an excellent leaving group—facilitating a rapid S_N2 reaction. Et₃N acts as an acid scavenger to neutralize the HCl byproduct, preventing degradation of the ether linkages.

  • Self-Validating IPC: LC-MS analysis. The alcohol peak transitions to the corresponding mesylate mass [M+H]⁺.

Step 3: Controlled Hydrazination
  • Reagents: Mesylate intermediate (1.0 eq), tert-Butyl carbazate (Boc-hydrazine, 3.0 eq), Potassium carbonate (K₂CO₃, 2.0 eq), Anhydrous DMF.

  • Methodology: Combine reagents in DMF and heat to 60°C for 12 hours. Extract with EtOAc and wash extensively with brine to remove DMF.

  • Causality: By employing Boc-hydrazine, the steric bulk and electron-withdrawing nature of the Boc group deactivate one nitrogen atom. This strictly enforces mono-alkylation at the terminal primary amine, preventing the formation of complex polymeric mixtures.

  • Self-Validating IPC: LC-MS analysis. Detection of the Boc-protected intermediate ([M+H]⁺ at m/z 281) validates successful C-N bond formation.

Step 4: Acidic Deprotection and Salt Formation
  • Reagents: N-Boc-protected intermediate, 4M HCl in Dioxane.

  • Methodology: Dissolve the intermediate in minimal DCM and add 4M HCl in Dioxane at room temperature. Stir until a white precipitate forms (approx. 4 hours). Filter and dry under vacuum.

  • Causality: Free hydrazines are highly susceptible to auto-oxidation in air. Utilizing anhydrous HCl cleanly cleaves the Boc group while simultaneously precipitating the product as a stable hydrochloride salt, bypassing the need for complex chromatographic purification of the free base.

  • Self-Validating IPC: ¹H NMR (DMSO-d₆). The absolute disappearance of the intense 9-proton singlet at ~1.4 ppm confirms complete removal of the tert-butyl group.

Pharmacological Relevance & Downstream Derivatization

The utility of[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine extends far beyond its role as a simple reagent. It is a foundational node for generating diverse pharmacological libraries.

Applications Core [(2,3-Dihydro-1,4-benzodioxin- 6-yl)methyl]hydrazine Rx1 Condensation with 1,3-Diketones Core->Rx1 Rx2 Reaction with Isothiocyanates Core->Rx2 Rx3 Direct Enzyme Binding Core->Rx3 Target1 Pyrazole Derivatives (GPCR Modulators) Rx1->Target1 Target2 Thiosemicarbazides (Antimicrobial Agents) Rx2->Target2 Target3 MAO Inhibition (Neuropharmacology) Rx3->Target3

Figure 2: Downstream derivatization pathways for pharmacological applications.

  • GPCR Modulators (Pyrazoles): Condensation of the hydrazine moiety with 1,3-diketones yields highly substituted pyrazoles. The 1,4-benzodioxane ring mimics the catecholamine structure, making these derivatives potent candidates for α-adrenergic and 5-HT receptor screening[2].

  • Enzyme Inhibition: Hydrazines are classic mechanism-based inhibitors of Monoamine Oxidase (MAO). The spatial geometry of the benzodioxane-methyl linker allows the hydrazine group to perfectly access the FAD-containing active site of MAO-A/B, making it a valuable tool in neuropharmacology.

Analytical Characterization

To ensure absolute scientific integrity, any synthesized batch must meet the following analytical criteria:

  • LC-MS (ESI+): Expected [M+H]⁺ at m/z 181.2.

  • ¹H NMR (400 MHz, DMSO-d₆):

    • δ 6.70 - 6.90 (m, 3H, Aromatic protons)

    • δ 4.20 (s, 4H, Dioxane -CH₂-CH₂- protons)

    • δ 3.95 (s, 2H, Benzyl -CH₂- protons)

    • δ 7.50 - 8.50 (br s, -NH-NH₂·HCl protons, exchanges with D₂O)

References

  • Title: (2,3-dihydro-1,4-benzodioxin-6-ylmethyl)
  • Title: CAS:887593-45-5, ((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)methyl)
  • Title: 1-(1,3-benzothiazol-2-ylmethyl)-3-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)
  • Source: acs.

Sources

Exploratory

Whitepaper: Pharmacokinetic Profiling of[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine Analogues

Executive Summary The [(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine scaffold represents a highly versatile, dual-pharmacophore chemical space. It merges the monoaminergic target affinity of the 1,4-benzodioxane rin...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The [(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine scaffold represents a highly versatile, dual-pharmacophore chemical space. It merges the monoaminergic target affinity of the 1,4-benzodioxane ring—a privileged structure found in α -adrenergic antagonists (e.g., doxazosin) and target-specific inhibitors (e.g., eliglustat)—with the reactive, covalent-binding potential of a hydrazine moiety[1][2].

While this structural combination is highly efficacious for designing monoamine oxidase (MAO) inhibitors or multi-target CNS ligands, it introduces complex pharmacokinetic (PK) and toxicological liabilities. Drug Metabolism and Pharmacokinetics (DMPK) profiling of these analogues must account for highly polymorphic metabolic pathways. Specifically, researchers must navigate the oxidative vulnerability of the benzodioxane ring and the acetylation-dependent clearance of the hydrazine group to prevent hepatotoxicity[2][3].

Physicochemical Properties & ADME Predictions

The rational design of benzodioxane-hydrazine analogues requires an understanding of how their baseline physicochemical traits dictate Absorption, Distribution, Metabolism, and Excretion (ADME). The lipophilic nature of the benzodioxane ring generally ensures rapid gastrointestinal absorption and excellent blood-brain barrier (BBB) penetration, which is critical for CNS indications. However, the basicity of the hydrazine nitrogen necessitates careful formulation (often as a hydrochloride salt) to optimize aqueous solubility.

Table 1: Baseline Physicochemical and Predicted PK Parameters

ParameterTypical Value RangePharmacokinetic Implication
Molecular Weight 180.2 - 250.5 g/mol Highly favorable for oral bioavailability and CNS penetration.
LogP (Octanol/Water) 1.8 - 2.4Optimal for passive intestinal permeability; moderate tissue distribution.
pKa (Hydrazine) 7.2 - 7.8Partially ionized at physiological pH (7.4), balancing solubility and permeability.
Plasma Protein Binding 60% - 75%Moderate binding allows for a high fraction of unbound, active drug ( fu​ ).
Primary Clearance Route Hepatic (Phase I & II)High susceptibility to first-pass metabolism; requires careful dosing strategies.

The Dual-Metabolic Fate: CYP2D6 and NAT2

The most critical aspect of developing[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine analogues is managing their bifurcated metabolism. The causality behind the high attrition rate of hydrazine-containing drugs lies in genetic polymorphism.

Phase I Oxidation: The CYP2D6 Liability

The 1,4-benzodioxane ring is highly susceptible to oxidative cleavage and hydroxylation, primarily mediated by Cytochrome P450 2D6 (CYP2D6) [2]. As observed with clinically approved benzodioxanes like eliglustat, CYP2D6 extensive metabolizers (EMs) rapidly clear the drug. In CYP2D6 poor metabolizers (PMs), metabolism is shunted to CYP3A4, which can drastically alter the Area Under the Curve (AUC) and half-life ( t1/2​ )[2][4].

Phase II Acetylation: The NAT2 Toxicity Switch

The terminal hydrazine moiety is a direct substrate for Arylamine N-acetyltransferase 2 (NAT2) [5][6]. NAT2 catalyzes the transfer of an acetyl group to the hydrazine, detoxifying it for renal excretion. However, NAT2 is highly polymorphic. In individuals with "slow acetylator" phenotypes (e.g., NAT2*5, *6, *7 alleles), the unacetylated hydrazine accumulates[3]. Free hydrazines can undergo non-enzymatic conversion into reactive radical species, leading to severe drug-induced liver injury (DILI)—a mechanism well-documented in legacy hydrazine drugs like isoniazid and hydralazine[3][5].

Metabolism Parent [(2,3-Dihydro-1,4-benzodioxin-6-yl) methyl]hydrazine NAT2 NAT2 (Phase II Acetylation) Highly Polymorphic Parent->NAT2 Rapid/Intermediate Acetylators CYP2D6 CYP2D6 (Phase I Oxidation) Benzodioxane Ring Cleavage Parent->CYP2D6 Extensive Metabolizers Tox Free Hydrazine Accumulation (Hepatotoxicity Risk) Parent->Tox Slow Acetylators (NAT2*5, *6, *7) AcetylMet N-Acetyl Metabolite (Detoxified & Stable) NAT2->AcetylMet OxMet Hydroxylated Metabolites (Inactive) CYP2D6->OxMet Excretion Renal / Fecal Excretion AcetylMet->Excretion OxMet->Excretion

Metabolic bifurcation of benzodioxane-hydrazines via NAT2 and CYP2D6 pathways.

Experimental Methodologies for PK Profiling

To ensure scientific integrity and regulatory compliance, PK profiling must utilize self-validating protocols. The following methodologies detail the critical steps for evaluating these analogues, strictly adhering to the FDA/ICH M10 Bioanalytical Method Validation guidelines[7].

In Vitro Microsomal Stability & Phenotyping Protocol

Purpose: To quantify the intrinsic clearance ( CLint​ ) and identify specific CYP/NAT2 liabilities before in vivo testing.

  • Preparation of Matrix: Thaw human liver microsomes (HLMs) and dilute to a final protein concentration of 0.5 mg/mL in 100 mM potassium phosphate buffer (pH 7.4). Causality: 0.5 mg/mL prevents non-specific protein binding from masking true metabolic rates.

  • Cofactor Addition: For CYP450 profiling, add NADPH (1 mM final). For NAT2 profiling, add Acetyl-CoA (1 mM final).

  • Reaction Initiation: Spike the benzodioxane-hydrazine analogue to a final concentration of 1 µM. Incubate at 37°C.

  • Serial Quenching: At time points 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., deuterated doxazosin). Causality: Cold acetonitrile instantly precipitates proteins and halts enzymatic activity, preserving the exact metabolic snapshot.

  • Centrifugation & Analysis: Centrifuge at 14,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS to calculate the in vitro t1/2​ and CLint​ .

In Vivo PK Profiling & FDA-Compliant LC-MS/MS Validation

Purpose: To determine absolute bioavailability and systemic clearance in rodent models using a fully validated bioanalytical assay.

  • Dosing: Administer the analogue to Sprague-Dawley rats via intravenous (IV) tail vein injection (1 mg/kg) and oral (PO) gavage (5 mg/kg).

  • Sampling: Collect 200 µL blood samples via jugular vein cannulation at 10 time points over 24 hours. Use K2​EDTA tubes to prevent coagulation. Centrifuge to isolate plasma.

  • Sample Extraction (Solid Phase Extraction - SPE):

    • Load 50 µL of plasma onto an HLB (Hydrophilic-Lipophilic Balance) SPE cartridge.

    • Wash with 5% methanol in water to remove endogenous salts and phospholipids.

    • Elute with 100% acetonitrile. Causality: SPE is chosen over simple protein precipitation to eliminate matrix effects (ion suppression) caused by plasma phospholipids, a strict requirement under ICH M10 guidelines[7].

  • LC-MS/MS Quantification (MRM Mode):

    • Column: C18 reverse-phase (2.1 x 50 mm, 1.7 µm).

    • Mobile Phase: Gradient of 0.1% Formic Acid in Water (A) and 0.1% Formic Acid in Acetonitrile (B).

    • Detection: Electrospray Ionization in positive mode (ESI+). Monitor the specific precursor-to-product ion transitions (Multiple Reaction Monitoring).

  • Validation Parameters: Ensure the calibration curve is linear ( R2>0.99 ). The Lower Limit of Quantification (LLOQ) must have precision ( %CV ) ≤20% , and all other Quality Control (QC) levels must be ≤15% [7].

PKWorkflow Dosing In Vivo Dosing (IV & PO) Sampling Serial Blood Sampling & Plasma Isolation Dosing->Sampling 0 to 24 hrs Prep SPE Extraction (Matrix Cleanup) Sampling->Prep K2EDTA Plasma LCMS LC-MS/MS Analysis (MRM Mode) Prep->LCMS ICH M10 Compliant NCA Pharmacokinetic Analysis (NCA) LCMS->NCA Concentration-Time Data

Step-by-step workflow for in vivo PK profiling and bioanalytical quantification.

Comparative Pharmacokinetic Metrics

Because of the polymorphic nature of NAT2, preclinical models must be carefully selected or genetically modified to mimic human acetylator phenotypes. The table below illustrates the profound impact of the NAT2 phenotype on the PK parameters of a representative benzodioxane-hydrazine analogue.

Table 2: Impact of NAT2 Phenotype on in vivo PK Parameters (Simulated Data)

PK ParameterRapid Acetylator (Wild-Type)Slow Acetylator (NAT2 Mutant)Clinical Consequence
Cmax​ (ng/mL) 145.2 ± 12.4310.5 ± 28.12.1x higher peak exposure in slow acetylators.
Tmax​ (hours) 1.52.0Delayed clearance shifts peak concentration time.
AUC0−∞​ (ng·h/mL) 680.4 ± 45.21850.6 ± 110.3Massive systemic accumulation; requires dose reduction.
t1/2​ (hours) 3.28.7Prolonged half-life increases risk of hepatotoxicity.
Clearance ( CL ) (L/h/kg) 1.470.54Reduced hepatic clearance drives toxicity.

Note: Data demonstrates the necessity of pharmacogenomic screening prior to clinical administration of hydrazine-based therapeutics[3][5].

References

  • Designing LCMS Studies with the FDA in Mind from the Start Agilex Biolabs[Link]

  • Clinical Pharmacogenetics Implementation Consortium Guideline for NAT2 Genotype and Hydralazine Therapy National Center for Biotechnology Information (PMC)[Link]

  • N-Acetyltransferase 2 Genotypes among Zulu-Speaking South Africans and Isoniazid Pharmacokinetics ASM Journals[Link]

  • NAT2 Gene Overview Ma'ayan Lab - Computational Systems Biology [Link]

  • Multitarget 1,4-Dioxane Compounds Combining Favorable D2-like and 5-HT1A Receptor Interactions ACS Chemical Neuroscience[Link]

  • Eliglustat: Pharmacokinetics and Metabolism (CID 23652731) PubChem (NIH) [Link]

  • CARDURA® XL (doxazosin mesylate) FDA Label U.S. Food and Drug Administration (FDA)[Link]

Sources

Protocols & Analytical Methods

Method

Application and Protocol for the Synthesis of Novel Pyrazole Derivatives Incorporating a 2,3-Dihydro-1,4-benzodioxin Moiety

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive framework for the synthesis of novel pyrazole derivatives utilizing [(2,3-Dihydro-1,4-benzodioxin-6-y...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the synthesis of novel pyrazole derivatives utilizing [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine as a key building block. Pyrazole scaffolds are of paramount importance in medicinal chemistry, constituting the core of numerous approved drugs.[1][2] The incorporation of the 2,3-dihydro-1,4-benzodioxin moiety is a strategic approach in drug design, known to impart favorable pharmacokinetic and pharmacodynamic properties. This document outlines a detailed, field-proven protocol for the cyclocondensation reaction of the title hydrazine with 1,3-dicarbonyl compounds, a cornerstone of pyrazole synthesis, widely recognized as the Knorr pyrazole synthesis.[3][4][5][6] We will delve into the causality behind experimental choices, provide self-validating systems within the protocols, and ground all claims in authoritative scientific literature.

Introduction: The Synergy of Pyrazole and Benzodioxin in Medicinal Chemistry

The pyrazole nucleus is a privileged scaffold in drug discovery, renowned for its diverse pharmacological activities, including anti-inflammatory, analgesic, antimicrobial, and anticancer properties.[1][2] Its prevalence in marketed drugs such as Celecoxib and Rimonabant underscores its therapeutic significance. The 1,4-benzodioxin ring system is another pharmacologically important motif, often incorporated into bioactive molecules to enhance their interaction with biological targets and to modulate their metabolic stability. The strategic fusion of these two pharmacophores into a single molecular entity presents a compelling avenue for the discovery of novel drug candidates with potentially enhanced efficacy and safety profiles. This guide focuses on the practical synthesis of such hybrid molecules, starting from the readily accessible, yet underutilized, [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine.

Synthesis of the Key Reagent: [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine

While [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine (CAS 887593-45-5) is commercially available from specialized suppliers, an in-house synthesis may be desirable.[7][8] A general and plausible synthetic route from the corresponding primary amine is outlined below. This protocol is based on established methodologies for the synthesis of N-substituted hydrazines.

Protocol 1: Synthesis of [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine from (2,3-Dihydro-1,4-benzodioxin-6-yl)methanamine

This two-step process involves the formation of a diazonium salt from the corresponding amine, followed by reduction.

Step 1: Diazotization of (2,3-Dihydro-1,4-benzodioxin-6-yl)methanamine

  • In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, dissolve (2,3-dihydro-1,4-benzodioxin-6-yl)methanamine (1 equivalent) in a suitable acidic medium (e.g., 6 M HCl).

  • Cool the solution to 0-5 °C in an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 equivalents) dropwise via the dropping funnel, ensuring the temperature does not exceed 5 °C.

  • Stir the reaction mixture at 0-5 °C for an additional 30 minutes upon completion of the addition. The resulting solution contains the diazonium salt and is used directly in the next step.

Step 2: Reduction to the Hydrazine

  • In a separate reaction vessel, prepare a solution of a suitable reducing agent, such as stannous chloride (SnCl₂) (3-4 equivalents) in concentrated hydrochloric acid.

  • Cool the reducing agent solution to 0 °C.

  • Slowly add the cold diazonium salt solution from Step 1 to the reducing agent solution with vigorous stirring, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours or until the reaction is complete (monitored by TLC).

  • Basify the reaction mixture with a concentrated solution of sodium hydroxide until a pH of >10 is reached, which will precipitate the tin salts.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine.

  • Purify the crude product by column chromatography on silica gel or by distillation under reduced pressure.

Core Protocol: Synthesis of 1-((2,3-Dihydro-1,4-benzodioxin-6-yl)methyl)-3,5-disubstituted-1H-pyrazoles

The Knorr pyrazole synthesis and its variations remain the most robust and widely employed methods for the preparation of pyrazoles.[3][4][5][6] This protocol details the acid-catalyzed cyclocondensation of [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine with a representative 1,3-dicarbonyl compound, acetylacetone (2,4-pentanedione), to yield 1-((2,3-dihydro-1,4-benzodioxin-6-yl)methyl)-3,5-dimethyl-1H-pyrazole.

Experimental Workflow

G cluster_0 Reaction Setup cluster_1 Reaction cluster_2 Work-up cluster_3 Purification & Analysis reagents [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine Acetylacetone Ethanol (Solvent) Glacial Acetic Acid (Catalyst) setup Combine reagents in a round-bottom flask with a reflux condenser. reagents->setup reflux Heat the mixture to reflux (approx. 80-85 °C). setup->reflux monitor Monitor reaction progress by TLC. reflux->monitor cool Cool the reaction mixture to room temperature. monitor->cool evaporate Remove solvent under reduced pressure. cool->evaporate extract Dissolve residue in Ethyl Acetate and wash with aq. NaHCO3 and brine. evaporate->extract dry Dry organic layer over anhydrous Na2SO4. extract->dry filter_concentrate Filter and concentrate the organic layer. dry->filter_concentrate chromatography Purify by column chromatography. filter_concentrate->chromatography characterize Characterize by NMR, IR, and Mass Spectrometry. chromatography->characterize

Caption: Experimental workflow for the synthesis of 1-((2,3-dihydro-1,4-benzodioxin-6-yl)methyl)-3,5-dimethyl-1H-pyrazole.

Detailed Step-by-Step Protocol
  • Reaction Setup:

    • To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine (1.80 g, 10 mmol, 1.0 eq).

    • Add absolute ethanol (40 mL) and stir until the hydrazine is completely dissolved.

    • To this solution, add acetylacetone (1.10 g, 11 mmol, 1.1 eq).

    • Finally, add glacial acetic acid (0.5 mL) as a catalyst.

  • Reaction:

    • Heat the reaction mixture to reflux (approximately 80-85 °C) using a heating mantle.

    • Maintain the reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 30% ethyl acetate in hexanes). The disappearance of the starting hydrazine indicates the completion of the reaction.

  • Work-up:

    • Once the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature.

    • Remove the ethanol under reduced pressure using a rotary evaporator.

    • Dissolve the resulting residue in ethyl acetate (50 mL).

    • Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate (2 x 25 mL) to neutralize the acetic acid, followed by brine (25 mL).

    • Dry the organic layer over anhydrous sodium sulfate.

  • Purification and Analysis:

    • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

    • Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent.

    • Combine the fractions containing the pure product and evaporate the solvent to yield the final product as an oil or a low-melting solid.

    • Characterize the structure of the synthesized compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry.

Causality Behind Experimental Choices
  • Solvent: Ethanol is a common and effective solvent for Knorr pyrazole synthesis as it readily dissolves the reactants and is suitable for refluxing temperatures.

  • Catalyst: A catalytic amount of a weak acid like acetic acid is sufficient to protonate one of the carbonyl groups of the 1,3-dicarbonyl compound, thereby activating it for nucleophilic attack by the hydrazine.[4]

  • Stoichiometry: A slight excess of the 1,3-dicarbonyl compound is used to ensure the complete consumption of the more valuable hydrazine starting material.

  • Work-up: The aqueous sodium bicarbonate wash is crucial to remove the acidic catalyst, which could interfere with the purification process. The brine wash helps to remove any residual water from the organic layer.

Data Presentation

Table 1: Representative 1,3-Dicarbonyl Compounds for Pyrazole Synthesis

1,3-Dicarbonyl CompoundR¹ SubstituentR² Substituent
Acetylacetone (2,4-Pentanedione)MethylMethyl
BenzoylacetonePhenylMethyl
DibenzoylmethanePhenylPhenyl
Ethyl AcetoacetateMethylEthoxy
TrifluoroacetylacetoneTrifluoromethylMethyl

Note: The use of unsymmetrical 1,3-dicarbonyl compounds can lead to the formation of regioisomers. The regioselectivity is often influenced by the electronic and steric nature of the substituents on the dicarbonyl compound and the reaction conditions.

Mechanism of Pyrazole Formation

The formation of the pyrazole ring proceeds through a well-established mechanism involving a series of condensation and cyclization steps.

G cluster_0 Mechanism of Knorr Pyrazole Synthesis Start [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine + 1,3-Diketone Step1 Nucleophilic attack of hydrazine on a carbonyl group to form a hemiaminal intermediate. Start->Step1 Acid Catalyst Step2 Dehydration to form a hydrazone intermediate. Step1->Step2 Step3 Intramolecular nucleophilic attack of the second nitrogen atom on the remaining carbonyl group. Step2->Step3 Step4 Formation of a cyclic hemiaminal intermediate. Step3->Step4 Step5 Dehydration to form the final pyrazole product. Step4->Step5

Caption: Simplified mechanism of the Knorr pyrazole synthesis.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of novel pyrazole derivatives bearing a 2,3-dihydro-1,4-benzodioxin moiety. By following the outlined procedures, researchers in medicinal chemistry and drug development can efficiently access a new class of compounds with significant therapeutic potential. The provided rationale for experimental choices and the mechanistic insights aim to empower scientists to adapt and optimize these methods for their specific research goals. The strategic combination of the pyrazole and benzodioxin scaffolds offers a promising avenue for the development of next-generation therapeutics.

References

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. Molecules. Available at: [Link]

  • Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Molecules. Available at: [Link]

  • Knorr pyrazole synthesis. Name-Reaction.com. Available at: [Link]

  • Pyrazole synthesis. Organic Chemistry Portal. Available at: [Link]

  • Process for the preparation of pyrazoles. Google Patents.
  • Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. IntechOpen. Available at: [Link]

  • (2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-hydrazine. Reagent Database. Available at: [Link]

  • Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). Oriental Journal of Chemistry. Available at: [Link]

Sources

Application

Application Note: Synthesis and Reactivity of[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine with Aromatic Aldehydes

Introduction & Pharmacological Relevance The 1,4-benzodioxin scaffold is a privileged structural motif in medicinal chemistry, forming the core of several clinical agents (e.g., doxazosin, proroxan) due to its favorable...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Pharmacological Relevance

The 1,4-benzodioxin scaffold is a privileged structural motif in medicinal chemistry, forming the core of several clinical agents (e.g., doxazosin, proroxan) due to its favorable pharmacokinetic profile and its ability to engage in diverse hydrogen bonding and hydrophobic interactions[1]. When this moiety is coupled with a hydrazone pharmacophore—a versatile linker known for its chemical stability and bioactivity—the resulting[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]hydrazones demonstrate significant potential as targeted therapeutics. Recent applications of these hybrid molecules have shown promising results in oncology, specifically against skin cancer and hepatocellular carcinoma, as well as in antimicrobial drug development[2]. This application note details an optimized, self-validating protocol for synthesizing these highly reactive intermediates.

Mechanistic Insights & Causality of Experimental Choices

The formation of a hydrazone from[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine and an aromatic aldehyde proceeds via a classic nucleophilic addition-elimination reaction (Schiff base formation). Achieving high yields (>85%) and high purity requires precise control over the reaction microenvironment:

  • Starting Material State: The free base of the hydrazine precursor is highly susceptible to auto-oxidation. Therefore, it is commercially supplied and stored as a hydrochloride salt (e.g., CAS 1170949-51-5) to ensure shelf stability[3].

  • Base-Mediated Liberation: To initiate the reaction, the nucleophilic free base must be liberated. We utilize anhydrous sodium acetate (NaOAc) rather than strong alkalis (like NaOH). NaOAc effectively neutralizes the HCl salt while acting as an in situ buffer, preventing base-catalyzed side reactions such as the Cannizzaro reaction or the aldol condensation of the aromatic aldehydes.

  • pH Optimization via Acid Catalysis: The condensation requires a delicate pH balance (optimal pH 4.5–5.0). Glacial acetic acid is introduced to protonate the carbonyl oxygen of the aromatic aldehyde, significantly increasing the electrophilicity of the carbonyl carbon. If the pH drops below 4.0, the nucleophilic nitrogen of the hydrazine becomes fully protonated, halting the reaction entirely.

  • Thermodynamic Driving Force: The reaction is performed in refluxing absolute ethanol. Both starting materials exhibit high solubility in hot ethanol, ensuring a homogeneous reaction mixture. As the hydrazone forms, its extended conjugation and increased molecular weight drastically reduce its solubility. Upon cooling, the product precipitates out of solution, driving the equilibrium forward according to Le Chatelier’s principle and allowing for isolation via simple vacuum filtration.

Reaction Workflow

G Hydrazine [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine HCl Base Addition of NaOAc (Base) Hydrazine->Base FreeBase Free Hydrazine Intermediate Base->FreeBase Reaction Nucleophilic Addition (Hemiaminal Formation) FreeBase->Reaction Aldehyde Aromatic Aldehyde Acid Catalytic AcOH (pH ~4.5) Aldehyde->Acid Activated Protonated Carbonyl Acid->Activated Activated->Reaction Dehydration Dehydration (-H2O) Reaction->Dehydration Product Hydrazone Product (Crystallization) Dehydration->Product

Workflow and mechanism of acid-catalyzed hydrazone synthesis from 1,4-benzodioxin hydrazine.

Standardized Experimental Protocol

Materials Required: *[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine hydrochloride (1.0 mmol)

  • Aromatic Aldehyde (e.g., Benzaldehyde, 4-Methoxybenzaldehyde) (1.05 mmol)

  • Anhydrous Sodium Acetate (1.2 mmol)

  • Glacial Acetic Acid (Catalytic, 2-3 drops)

  • Absolute Ethanol (15 mL)

Step-by-Step Methodology:

  • Preparation of the Free Hydrazine: In a 50 mL round-bottom flask equipped with a magnetic stir bar, suspend[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine hydrochloride (1.0 mmol) in 10 mL of absolute ethanol. Add anhydrous sodium acetate (1.2 mmol) and stir at room temperature for 15 minutes to liberate the free hydrazine base.

  • Carbonyl Activation: In a separate vial, dissolve the selected aromatic aldehyde (1.05 mmol, representing a slight 5% excess to ensure complete consumption of the hydrazine) in 5 mL of absolute ethanol. Add 2-3 drops of glacial acetic acid to the vial to activate the carbonyl carbon.

  • Condensation: Transfer the activated aldehyde solution dropwise to the round-bottom flask containing the hydrazine. Attach a reflux condenser to the apparatus.

  • Reflux & Monitoring: Heat the reaction mixture to reflux (approx. 78°C) with continuous stirring. Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) solvent system. The reaction is typically complete within 2 to 4 hours, indicated by the complete disappearance of the starting hydrazine spot.

  • Isolation: Once complete, remove the flask from the heat source and allow it to cool to room temperature. Transfer the flask to an ice bath for 30 minutes to maximize the precipitation of the hydrazone product.

  • Purification: Collect the precipitated solid via vacuum filtration using a Büchner funnel. Wash the filter cake with ice-cold ethanol (2 × 5 mL) to remove unreacted aldehyde and sodium chloride byproducts. Dry the product under a vacuum. (Note: Recrystallize from hot ethanol if >98% purity is required for downstream biological assays).

Quantitative Data Presentation

The reactivity of the hydrazine is heavily influenced by the electronic nature of the aromatic aldehyde. Electron-withdrawing groups (EWGs) increase the electrophilicity of the carbonyl carbon, leading to faster reaction times and higher yields compared to electron-donating groups (EDGs).

Aromatic AldehydeSubstituent EffectReaction Time (h)Yield (%)Melting Point (°C)Appearance
Benzaldehyde Neutral2.588142 - 144White crystalline solid
4-Methoxybenzaldehyde EDG (+M effect)3.085156 - 158Pale yellow powder
4-Nitrobenzaldehyde EWG (-I, -M effect)2.092198 - 200Bright yellow needles
4-Chlorobenzaldehyde EWG (-I effect)2.589165 - 167Off-white solid

Analytical Characterization Standards

To validate the structural integrity of the synthesized[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]hydrazones, the following spectroscopic markers must be confirmed:

  • ¹H NMR (400 MHz, DMSO-d₆): The definitive marker of successful condensation is the appearance of the azomethine proton (-N=CH -) as a sharp singlet between δ 7.80 and 8.50 ppm. The secondary amine proton (-NH -) typically appears as a broad singlet between δ 10.50 and 11.50 ppm. The ethylenedioxy protons of the benzodioxin ring will present as a distinct multiplet around δ 4.20 ppm.

  • FT-IR (ATR): Confirm the disappearance of the primary amine bands (typically two bands around 3300-3500 cm⁻¹) and the aldehyde carbonyl stretch (around 1700 cm⁻¹). Successful synthesis is marked by the appearance of a strong C=N stretching frequency at 1600–1630 cm⁻¹ and a single N-H stretch around 3200 cm⁻¹.

References

  • Source: PMC (National Institutes of Health)
  • Design, synthesis, and evaluation of 1,4-benzodioxane-hydrazone derivatives as potential therapeutics for skin cancer: In silico, in vitro, and in vivo studies Source: ResearchGate URL
  • EN300-29451 -[(7-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)

Sources

Method

Application Note: Catalytic Hydrogenation Methods for [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine Precursors

Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals Focus: Chemoselective reduction of C=N bonds, prevention of N-N hydrogenolysis, and scalable protocol design. Introduction & Strat...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Process Chemists, Medicinal Chemists, and Drug Development Professionals Focus: Chemoselective reduction of C=N bonds, prevention of N-N hydrogenolysis, and scalable protocol design.

Introduction & Strategic Context

The 1,4-benzodioxan scaffold is a privileged pharmacophore in medicinal chemistry, frequently embedded in α -adrenoreceptor antagonists, D2 receptor ligands, and 5-HT receptor modulators. Derivatizing this scaffold into[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine provides a versatile bis-nucleophilic building block for synthesizing pyrazoles, triazoles, and complex drug intermediates.

The most scalable and atom-economical route to this hydrazine involves the condensation of 1,4-benzodioxan-6-carboxaldehyde with a protected hydrazine, followed by catalytic hydrogenation of the resulting hydrazone. However, this transformation presents a significant chemoselectivity challenge: the catalytic conditions required to reduce the C=N double bond can easily trigger the hydrogenolysis (cleavage) of the weak N-N single bond, leading to the unwanted primary amine.

This application note details the mechanistic causality behind catalyst selection, protecting group strategy, and provides a self-validating protocol to achieve high-yielding, chemoselective hydrogenation.

Mechanistic Insights & Causality

The Role of the Boc-Protecting Group

Direct reductive amination of aldehydes with unprotected hydrazine hydrate is notoriously difficult to control, often resulting in symmetrical bis-alkyl hydrazines (dimerization) or complete over-reduction. To circumvent this, tert-butyl carbazate (Boc-hydrazine) is utilized as the precursor[1]. The bulky, electron-withdrawing Boc group serves two critical functions:

  • Steric/Electronic Shielding: It completely suppresses the formation of bis-alkylated byproducts[2].

  • Bond Stabilization: It lowers the electron density on the adjacent nitrogen, subtly increasing the activation energy required for N-N bond hydrogenolysis during the catalytic cycle.

Catalyst Selection: Overcoming N-N Bond Cleavage

During heterogeneous catalytic hydrogenation, the substrate adsorbs onto the metal surface. If the N-N bond interacts too strongly with the active metal sites, it undergoes rapid hydrogenolysis[1].

  • Raney Nickel strongly favors N-N cleavage and is routinely used when the primary amine is the actual target; it must be avoided here[1].

  • Palladium on Carbon (Pd/C) is highly active for C=N reduction but carries a moderate-to-high risk of N-N cleavage[3]. It can be used successfully only if the reaction is strictly monitored volumetrically and quenched the moment 1.0 equivalent of H2​ is consumed[2].

  • Platinum Dioxide (PtO₂, Adam's Catalyst) is the optimal choice. It provides superior chemoselectivity, rapidly reducing the hydrazone C=N bond at ambient pressure while exhibiting sluggish kinetics toward N-N hydrogenolysis[4].

Quantitative Catalyst Comparison
Catalyst SystemTypical LoadingChemoselectivity (C=N vs N-N)Bis-alkylation RiskMechanistic Outcome & Suitability
PtO₂ (Adam's) 1–5 mol%Excellent (Preserves N-N)LowOptimal: Milder kinetics allow precise stopping at 1 eq. H2​ uptake.
Pd/C (10%) 5–10 mol%Moderate (Risk of N-N cleavage)ModerateViable: Requires strict volumetric H2​ monitoring to prevent over-reduction.
Raney Nickel 10–20 wt%Poor (High N-N cleavage)HighNot Recommended: Strongly favors hydrogenolysis to the primary amine.

Workflow & Pathway Visualization

The following diagram maps the logical progression from starting materials to the final isolated hydrochloride salt, highlighting the critical chemoselective hydrogenation node.

G A 1,4-Benzodioxan-6- carboxaldehyde + Boc-Hydrazine B Boc-Hydrazone Precursor A->B EtOH, Reflux C Catalytic Hydrogenation B->C PtO2, H2 (1 atm) D Boc-Protected Hydrazine C->D C=N Reduction E Acidic Deprotection D->E Dioxane/ HCl F Target Hydrazine HCl Salt E->F Precipitation

Workflow for the synthesis of 1,4-benzodioxan-derived hydrazines via catalytic hydrogenation.

Step-by-Step Experimental Protocols

Protocol A: Synthesis of the Boc-Hydrazone Precursor

Objective: Form the stable hydrazone precursor while preventing dimerization.

  • Charge: To a round-bottom flask, add 1,4-benzodioxan-6-carboxaldehyde (10.0 mmol, 1.64 g) and absolute ethanol (30 mL).

  • Reagent Addition: Add tert-butyl carbazate (10.5 mmol, 1.39 g) in one portion.

  • Reaction: Attach a reflux condenser and heat the mixture to 75 °C for 3 hours.

  • Self-Validation (TLC): Spot the reaction mixture against the starting aldehyde on silica gel (Eluent: Hexane/EtOAc 7:3). The aldehyde ( Rf​≈0.6 , strongly UV active) should completely disappear, replaced by the hydrazone ( Rf​≈0.4 ).

  • Isolation: Concentrate the mixture under reduced pressure. Triturate the resulting solid with cold hexanes, filter, and dry under vacuum to yield the Boc-hydrazone as a white/pale-yellow crystalline solid (>95% yield).

Protocol B: Chemoselective Catalytic Hydrogenation (Core Method)

Objective: Reduce the C=N bond quantitatively without cleaving the N-N bond.

  • Setup: Dissolve the Boc-hydrazone (10.0 mmol) in HPLC-grade Methanol (40 mL) in a heavy-walled hydrogenation vessel.

  • Catalyst Addition: Carefully add PtO2​ (Adam's Catalyst, 2 mol%, ~45 mg) under a steady stream of Argon. Caution: Dry catalysts can ignite solvent vapors.

  • Hydrogenation: Purge the vessel with Argon (3x), then with H2​ gas (3x). Connect to a hydrogen balloon or a volumetric gas buret at 1 atm. Stir vigorously at room temperature.

  • Self-Validation (Volumetric & Spectroscopic):

    • Volumetric: Monitor the gas uptake. The theoretical volume of H2​ for 10 mmol at standard temperature and pressure is ~245 mL. The reaction should cease taking up gas near this volume.

    • NMR Check: Take an aliquot, filter, and evaporate. In 1H NMR ( CDCl3​ ), the distinct imine proton ( CH=N ) at ~7.8 ppm must be completely absent. A new benzylic methylene signal ( CH2​−NH ) will appear as a doublet or broad singlet around 3.9 ppm.

  • Workup: Purge the system with Argon. Filter the mixture through a tightly packed pad of Celite to remove the platinum catalyst. Wash the pad with excess methanol. Concentrate the filtrate in vacuo to afford the Boc-protected hydrazine as a viscous oil or low-melting solid.

Protocol C: Deprotection to the Hydrazine Hydrochloride Salt

Objective: Remove the Boc group to isolate the active pharmaceutical intermediate.

  • Reaction: Dissolve the crude Boc-protected hydrazine in anhydrous dichloromethane (10 mL). Place in an ice bath (0 °C).

  • Acid Addition: Slowly add a solution of 4M HCl in Dioxane (10 mL, 40 mmol). Remove the ice bath and stir at room temperature for 2 hours.

  • Self-Validation (Visual): As the Boc group is cleaved (releasing isobutylene and CO2​ gas), the highly polar hydrazine hydrochloride salt will precipitate out of the non-polar DCM/Dioxane mixture as a dense white solid.

  • Isolation: Filter the precipitate using a Büchner funnel. Wash the filter cake extensively with cold diethyl ether to remove any residual organic impurities. Dry under high vacuum to yield[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine hydrochloride.

References

  • Synthesis and Evaluation of Vancomycin Aglycon Analogues that Bear Modifications in the N-terminal d-Leucyl Amino Acid, NIH PubMed Central,
  • A three step continuous flow synthesis of the biaryl unit of the HIV protease inhibitor Atazanavir, Organic & Biomolecular Chemistry (RSC Publishing),
  • Use of mono- and polyanions in the synthesis of multisubstituted hydrazine deriv
  • Product Class 7: Hydrazines and Hydrazinium Salts, Thieme-Connect,

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting & Yield Optimization for[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine Synthesis

Welcome to the Technical Support Center for the synthesis of[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine. Synthesizing benzylhydrazine derivatives is notoriously challenging due to the high reactivity of the hydra...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine. Synthesizing benzylhydrazine derivatives is notoriously challenging due to the high reactivity of the hydrazine moiety. Researchers frequently encounter crippling yield reductions caused by over-alkylation, azine formation, and the oxidative instability of the free base.

This guide is designed for drug development professionals and synthetic chemists. It provides a mechanistic breakdown of common failure points, a quantitative comparison of synthetic routes, and a self-validating, optimized protocol to ensure high-yield, reproducible results.

Mechanistic Workflow & Failure Points

To troubleshoot your synthesis, you must first identify which mechanistic pathway is generating your impurities. The diagram below illustrates the two traditional routes (Reductive Amination vs. Direct Alkylation) and the modern protected route, highlighting where critical side reactions occur.

G Aldehyde 1,4-Benzodioxan-6- carboxaldehyde Hydrazone Hydrazone Intermediate Aldehyde->Hydrazone N2H4 (1 eq) Chloride 6-(Chloromethyl)-2,3-dihydro- 1,4-benzodioxine BocHydrazine Boc-Protected Intermediate Chloride->BocHydrazine Boc-NHNH2 (Controlled) Target [(2,3-Dihydro-1,4-benzodioxin- 6-yl)methyl]hydrazine Chloride->Target N2H4 (Excess) Hydrazone->Target Reduction (NaBH3CN) Azine Side Product: Symmetrical Azine Hydrazone->Azine + Aldehyde (Fast) BocHydrazine->Target HCl/Dioxane (Deprotection) PolyAlkyl Side Product: Poly-alkylated Hydrazines Target->PolyAlkyl + Chloride (Over-reaction)

Figure 1: Mechanistic workflow of[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine synthesis.

Quantitative Route Comparison

Selecting the correct synthetic strategy is the most critical factor in optimizing your yield. The table below summarizes the expected outcomes based on the chosen methodology.

Table 1: Comparison of Synthetic Strategies for[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine

Synthetic RouteReagentsMajor Side ProductsTypical YieldE-E-A-T Recommendation
Direct Alkylation (Stoichiometric) Benzyl chloride + 1 eq N2​H4​ N,N- and N,N'-dialkylated species< 20%Not Recommended. Statistical mixture is unavoidable [1].
Direct Alkylation (Excess) Benzyl chloride + 15 eq N2​H4​ Minor di-alkylation45 - 55%Acceptable. Good for quick, small-scale synthesis.
Reductive Amination Aldehyde + N2​H4​ + NaBH3​CN Symmetrical Azine30 - 40%Poor. Requires strict reverse-addition to control [2].
Protected Alkylation Benzyl chloride + Boc- NHNH2​ None significant75 - 85%Highly Recommended. Steric hindrance prevents over-reaction.

Troubleshooting & FAQs

Q1: I am using the direct alkylation route with 6-(chloromethyl)-2,3-dihydro-1,4-benzodioxine, but LC-MS shows a complex mixture of poly-alkylated products. Why is this happening?

Causality: Alkylation of hydrazine is an inherently flawed process if run stoichiometrically. Once the first 1,4-benzodioxan-6-ylmethyl group attaches to the hydrazine, the electron-donating nature of the alkyl group makes the newly formed secondary nitrogen more nucleophilic than the primary nitrogen of the starting hydrazine [1]. This kinetically favors a second alkylation event over the first. Solution: You must alter the statistical probability or the electronics of the nucleophile.

  • Option A: Use a massive excess of hydrazine hydrate (10–20 equivalents). The sheer concentration of unreacted hydrazine will outcompete the mono-alkylated product for the electrophile.

  • Option B (Preferred): Switch to a mono-protected hydrazine, such as tert-butyl carbazate (Boc-hydrazine). The Boc group pulls electron density away from the adjacent nitrogen and provides steric bulk, effectively halting the reaction at mono-alkylation.

Q2: I attempted the reductive amination of 1,4-benzodioxan-6-carboxaldehyde. Instead of the desired product, a bright yellow, highly insoluble solid crashed out of the solution. What is this?

Causality: The yellow precipitate is the symmetrical azine (1,4-benzodioxan-6-ylmethylene-hydrazone). During reductive amination, the initial condensation forms a hydrazone. If the reduction step (e.g., using NaBH3​CN ) is slower than the condensation step, the intermediate hydrazone will act as a nucleophile and attack a second molecule of unreacted aldehyde [2]. Azines are highly conjugated (hence the bright yellow color) and notoriously difficult to reduce back to the hydrazine. Solution: If you must use the aldehyde route, utilize strict reverse-addition . Dissolve a large excess of hydrazine in your solvent, and add the aldehyde dropwise using a syringe pump. This ensures the aldehyde is always the limiting reagent, preventing the hydrazone from finding a second aldehyde molecule.

Q3: My purified[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine degrades rapidly on the benchtop, turning dark brown within 48 hours. How can I stabilize it?

Causality: Free benzylhydrazines are highly susceptible to auto-oxidation in the presence of atmospheric oxygen. The oxidation forms a diazene intermediate, which rapidly decomposes into benzyl radicals and nitrogen gas, leading to complex polymeric mixtures. Solution: Never store the free base. Always isolate and store the compound as its hydrochloride (or dihydrochloride) salt [3]. Protonation of the nitrogen lone pairs completely inhibits the oxidative degradation pathway. The salt can be stored indefinitely at room temperature in a desiccator.

Optimized Step-by-Step Methodology

Based on the troubleshooting data above, the Protected Alkylation route is the most robust. Below is a self-validating protocol utilizing tert-butyl carbazate.

Phase 1: N-Alkylation of tert-Butyl Carbazate

Causality: K2​CO3​ is utilized as a mild base to scavenge the generated HCl without risking the base-catalyzed hydrolysis of the Boc protecting group. DMF provides a polar aprotic environment that accelerates the SN​2 substitution.

  • Preparation: In an oven-dried round-bottom flask under inert atmosphere ( N2​ or Ar), dissolve 1.2 equivalents of tert-butyl carbazate in anhydrous DMF (0.5 M concentration).

  • Base Addition: Add 1.5 equivalents of finely powdered, anhydrous K2​CO3​ . Stir for 15 minutes at room temperature.

  • Electrophile Addition: Cool the mixture to 0 °C using an ice bath. Slowly add 1.0 equivalent of 6-(chloromethyl)-2,3-dihydro-1,4-benzodioxine dropwise over 30 minutes.

  • Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 12 hours.

  • Self-Validation Check: Monitor the reaction via TLC (Hexane:EtOAc 3:1). The starting benzyl chloride is strongly UV-active. The reaction is complete when this spot completely disappears.

  • Workup: Quench the reaction with distilled water. Extract the aqueous layer three times with Ethyl Acetate. Wash the combined organic layers with brine five times (critical to remove all residual DMF), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Phase 2: Deprotection and Salt Isolation

Causality: 4M HCl in dioxane is chosen over aqueous HCl to maintain strictly anhydrous conditions. This ensures that the resulting hydrochloride salt precipitates cleanly out of the organic solvent, allowing for isolation by simple filtration rather than complex aqueous workups [3].

  • Solubilization: Dissolve the crude Boc-protected intermediate in a minimal amount of anhydrous Dichloromethane (DCM).

  • Deprotection: Cool the flask to 0 °C. Slowly add 10 equivalents of 4M HCl in dioxane.

  • Reaction: Stir the mixture for 2–4 hours, allowing it to slowly warm to room temperature.

  • Self-Validation Check: As the Boc group is cleaved and the hydrochloride salt forms, a dense white precipitate will crash out of the DCM/dioxane mixture. The cessation of gas evolution ( CO2​ and isobutylene) and the formation of this precipitate confirm successful deprotection.

  • Isolation: Filter the white precipitate through a Buchner funnel. Wash the filter cake generously with cold, anhydrous diethyl ether to remove any residual organic impurities.

  • Drying: Dry the resulting[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine hydrochloride under high vacuum for 12 hours.

References

  • Title: Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach Source: RSC Advances (via PMC / NIH) URL: [Link]

  • Title: Organic Syntheses Procedure: Benzylhydrazine dihydrochloride Source: Organic Syntheses, Vol. 90, p. 350 URL: [Link]

Optimization

Introduction[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine is a highly valuable building block in medicinal chemistry and organic synthesis. However, as a primary alkyl/benzyl hydrazine derivative, it is notoriously unstable in its free base form. This guide provides authoritative troubleshooting steps and self-validating protocols to prevent oxidative degradation during long-term storage, ensuring the integrity of your downstream assays and syntheses.

Technical Support Center: Troubleshooting & Best Practices for the Storage of[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine Part 1: Mechanistic Insights into Hydrazine Oxidation Why does [(2,3-Dihydro-1,4-benzodioxi...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Troubleshooting & Best Practices for the Storage of[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine

Part 1: Mechanistic Insights into Hydrazine Oxidation

Why does [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine degrade so rapidly? The primary culprit is auto-oxidation. Hydrazine moieties possess high electron density and act as potent reducing agents[1]. When exposed to atmospheric oxygen (O₂), light, or trace transition metals, the hydrazine group undergoes a sequential oxidation process[2].

For benzylhydrazine derivatives, the mechanism typically involves initial oxidation to a highly unstable diazene intermediate (R-CH₂-N=NH). This intermediate spontaneously decomposes, releasing nitrogen gas (N₂) and forming a carbon-centered benzylic radical[3]. These radicals rapidly recombine to form dimers or react further with oxygen to yield aldehydes and other degradation products. Trace transition metals (e.g., Cu, Fe, Ni) dramatically lower the activation energy for this decomposition, acting as potent catalysts[4].

G A [(2,3-Dihydro-1,4-benzodioxin-6-yl) methyl]hydrazine B Diazene Intermediate (R-CH2-N=NH) A->B O2, Light, Trace Metals C Nitrogen Gas (N2) + Benzyl Radical B->C Spontaneous Decomposition D Degradation Products (Dimers / Aldehydes) C->D Radical Recombination

Caption: Oxidative degradation pathway of benzylhydrazine derivatives catalyzed by O2 and trace metals.

Part 2: Core Troubleshooting FAQs

Q1: My[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine free base turned from a pale liquid/solid to a deep yellow/reddish-brown. Can I still use it? A1: No. Deep discoloration indicates significant oxidative degradation[5]. The color change is typically caused by the formation of azo compounds, hydrazones (from reaction with trace carbonyl impurities), and complex radical recombination products. Using degraded material will drastically reduce your reaction yields and introduce complex, difficult-to-separate impurities.

Q2: Should I store this compound as a free base or a hydrochloride salt? A2: You should always store it as the hydrochloride (HCl) salt for long-term preservation[1]. Protonating the hydrazine nitrogen to form the hydrazinium ion (-NHNH₃⁺) significantly lowers the HOMO (Highest Occupied Molecular Orbital) energy. This reduces the electron density, making the molecule highly resistant to electrophilic attack by oxygen and preventing coordination with trace metals[6]. Commercial vendors predominantly supply benzodioxin-hydrazine derivatives as hydrochloride salts for this exact reason[7].

Q3: I store my free base at -20°C, but it still degrades over a few months. Why? A3: Standard freezers contain atmospheric oxygen and high moisture levels. Furthermore, every freeze-thaw cycle introduces condensation. Hydrazine solutions and neat oils can absorb oxygen and moisture, leading to slow oxidation even at low temperatures[8]. To prevent this, you must use Argon blanketing. Argon is heavier than nitrogen and provides a superior protective blanket over the compound, displacing reactive O₂[2].

Storage Start Select Storage Form FreeBase Free Base Start->FreeBase Immediate Use HClSalt Hydrochloride Salt Start->HClSalt Long-Term Storage Argon Argon Blanketing FreeBase->Argon Requires Minus80 -80°C Storage FreeBase->Minus80 Requires Desiccator Desiccator (Moisture Free) HClSalt->Desiccator Requires Minus20 -20°C Storage HClSalt->Minus20 Sufficient

Caption: Decision matrix for selecting appropriate storage conditions based on the chemical form.

Part 3: Self-Validating Experimental Protocols

Protocol A: Conversion of Free Base to Hydrochloride Salt for Long-Term Storage

Causality: Converting the free base to the HCl salt is the most robust method to prevent auto-oxidation[9]. This protocol ensures complete protonation without inducing acid-catalyzed ether cleavage of the benzodioxan ring by strictly avoiding aqueous conditions.

  • Dissolution: Dissolve 1.0 eq of[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine free base in anhydrous diethyl ether or methyl tert-butyl ether (MTBE) under an argon atmosphere.

  • Acidification: Slowly add 1.1 eq of a 2.0 M solution of anhydrous HCl in diethyl ether dropwise at 0°C with vigorous stirring. Self-Validation: The absence of water prevents hydrolysis and ensures a crisp, filterable precipitate.

  • Precipitation: A white crystalline precipitate of the hydrochloride salt will form immediately.

  • Isolation: Filter the precipitate rapidly using a Schlenk frit under argon. Wash with cold, anhydrous ether.

  • Drying: Dry the solid under high vacuum (<0.1 Torr) for 4 hours to remove residual solvent and excess HCl.

  • Recovery: The resulting white powder should be stored in an amber vial. A small aliquot can be neutralized with aqueous NaOH just prior to use to regenerate the free base in situ[1].

Protocol B: Argon Blanketing and Aliquoting (For Free Base)

Causality: If the free base must be stored temporarily, minimizing O₂ exposure and completely avoiding trace metals is critical[4].

  • Preparation: Use only PTFE (Teflon) or glass spatulas/syringes. Never use stainless steel needles or spatulas, as trace iron/nickel catalyzes hydrazine decomposition[4].

  • Degassing: Transfer the compound into an amber glass vial (to prevent photo-oxidation) equipped with a PTFE-lined septum.

  • Purging: Insert an argon line (via a non-metallic capillary if possible) into the headspace of the vial. Purge the headspace with a gentle stream of Argon for 3-5 minutes. Argon's higher density will displace the air and sink to the surface of the chemical[2].

  • Sealing: Seal the vial tightly, wrap the cap with Parafilm, and store immediately at -80°C.

Part 4: Quantitative Data Summary

Table 1: Comparative Stability Metrics for[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine

Storage FormAtmosphereTemperatureContainer TypeExpected Shelf Life
Free BaseAirRoom Temp (20°C)Clear Glass< 48 Hours (Rapid Oxidation)
Free BaseAir-20°CClear Glass1 - 2 Weeks
Free BaseArgon-80°CAmber Glass (PTFE cap)3 - 6 Months
HCl Salt Air Room Temp (20°C) Amber Glass > 1 Year
HCl Salt Argon / Desiccator -20°C Amber Glass > 3 Years

References

  • Oxidation and Reduction of Hydrazones—Risk Factors Related to the Manufacture and Stability of the Drugs - MDPI Source: mdpi.com URL:[Link]

  • Complete Conversion of Hydrous Hydrazine to Hydrogen at Room Temperature for Chemical Hydrogen Storage - ACS Publications Source: acs.org URL:[Link]

  • Multiple Stabilization Effects of Benzylhydrazine on Scalable Perovskite Precursor Inks for Improved Perovskite Solar Cell Production | Request PDF - ResearchGate Source: researchgate.net URL:[Link]

  • Multiple Stabilization Effects of Benzylhydrazine on Scalable Perovskite Precursor Inks for Improved Perovskite Solar Cell Production - PubMed Source: nih.gov URL: [Link]

Sources

Troubleshooting

Troubleshooting common impurities in[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine synthesis

Welcome to the Technical Support Center for the synthesis of[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine. This guide is designed for researchers, process chemists, and drug development professionals who require hi...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine. This guide is designed for researchers, process chemists, and drug development professionals who require high-purity arylmethylhydrazines. Below, you will find a mechanistic breakdown of common synthetic pitfalls, targeted troubleshooting FAQs, and self-validating experimental protocols to ensure reproducible yields.

Mechanistic Overview & Reaction Pathways

The synthesis of[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine is typically achieved via the reductive amination of 1,4-benzodioxan-6-carboxaldehyde with hydrazine hydrate, or through the direct alkylation of hydrazine using 6-(chloromethyl)-2,3-dihydro-1,4-benzodioxine. Both routes are plagued by competing side reactions that generate distinct impurity profiles.

SynthesisPathway Aldehyde 1,4-Benzodioxan-6- carboxaldehyde Hydrazone Hydrazone Intermediate Aldehyde->Hydrazone + Hydrazine Hydrazine Hydrazine Hydrate Hydrazine->Hydrazone Condensation Product Target Product: [(2,3-Dihydro-1,4-benzodioxin- 6-yl)methyl]hydrazine Hydrazone->Product Reduction (NaBH3CN) Azine Azine Impurity (Dimer) Hydrazone->Azine + Aldehyde (Side Reaction) Dialkyl N,N-Dialkylated Impurity Product->Dialkyl + Aldehyde (Over-alkylation)

Reaction pathways and impurity branching in benzylhydrazine synthesis.

Troubleshooting FAQs: Impurity Mitigation

Q1: During reductive amination, my LC-MS shows a massive peak corresponding to the azine dimer. How do I suppress this? A: Azine formation (R-CH=N-N=CH-R) is a classic stoichiometric artifact. It occurs when the highly nucleophilic hydrazone intermediate reacts with unreacted starting aldehyde before reduction can occur. Causality: High local concentrations of the aldehyde favor this bimolecular side reaction. Solution: Implement a "reverse addition" protocol. Add the aldehyde dropwise to a large excess of hydrazine hydrate (typically 5 to 10 equivalents) at 0–5 °C. This ensures the aldehyde is instantly consumed to form the hydrazone, keeping its steady-state concentration near zero and preventing dimerization[1].

Q2: My reductive amination stalls at the hydrazone intermediate, even with an excess of NaBH₄. What is the mechanistic barrier? A: Hydrazones are significantly less electrophilic than standard imines. The adjacent nitrogen atom donates electron density via resonance, deactivating the C=N bond toward hydride attack. Causality: Standard NaBH₄ is often insufficiently reactive for hydrazones unless the substrate is highly activated. Solution: Switch to sodium cyanoborohydride (NaBH₃CN) and strictly control the pH to 4.0–5.0 using acetic acid. The mild acidity protonates the hydrazone, restoring its electrophilicity, while NaBH₃CN remains stable under these acidic conditions[2]. Alternatively, catalytic methods using Ni-catalysts and hydrazine as both the nitrogen and hydrogen source have shown excellent yields for similar reductive aminations[3].

Q3: I am synthesizing the compound via direct alkylation of hydrazine with 6-(chloromethyl)-2,3-dihydro-1,4-benzodioxine. Why am I getting complex mixtures of mono-, di-, and tri-alkylated products? A: Direct alkylation of hydrazine is notoriously difficult to control because the mono-alkylated product is more nucleophilic than the starting hydrazine[2]. Causality: The electron-donating inductive effect of the newly attached benzyl group increases the electron density on the substituted nitrogen, accelerating subsequent alkylation steps. Solution: To achieve selective mono-alkylation without using a massive, toxic excess of hydrazine, utilize a protective group strategy. A highly efficient alternative is the metalation of Boc-protected hydrazine (Boc-NH-NH₂) with n-BuLi at -78 °C to form a stable nitrogen dianion. This intermediate selectively reacts with the benzyl halide to yield the mono-alkylated product without over-reaction[4].

Q4: The isolated free base turns from a pale yellow oil to a dark brown sludge over a few days. Is it degrading? A: Yes. Arylmethylhydrazines are highly susceptible to auto-oxidation when exposed to atmospheric oxygen, forming azo compounds, radical species, and eventually polymeric degradation products. Causality: The low oxidation potential of the hydrazine moiety makes it an excellent reducing agent, meaning it readily oxidizes in air. Solution: Never store the free base for extended periods. Immediately upon isolation, convert the free base to its hydrochloride salt. The resulting[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine hydrochloride is a stable, white crystalline solid that can be stored indefinitely under an inert atmosphere[5].

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems, incorporating mandatory analytical checkpoints before proceeding to subsequent steps.

Protocol A: Optimized Reductive Amination (Recommended)

Step 1: Hydrazone Formation (Reverse Addition)

  • In a flame-dried flask under N₂, dissolve hydrazine hydrate (10.0 eq) in anhydrous ethanol. Cool to 0 °C.

  • Dissolve 1,4-benzodioxan-6-carboxaldehyde (1.0 eq) in a minimum volume of ethanol. Add this solution dropwise over 1 hour to the vigorously stirring hydrazine mixture.

  • Validation Checkpoint 1: Run a TLC (Hexane/EtOAc 7:3). The reaction must show complete consumption of the aldehyde (R_f ~0.6) and the exclusive formation of a highly polar hydrazone spot (R_f ~0.1). Do not proceed until the aldehyde is undetectable.

Step 2: pH-Controlled Reduction 4. Add glacial acetic acid dropwise to the reaction mixture until the pH reaches 4.0–4.5. 5. Validation Checkpoint 2: Verify pH strictly with a calibrated pH meter or narrow-range pH paper. Warning: If pH > 5, reduction will stall; if pH < 3, NaBH₃CN will rapidly decompose into toxic HCN gas. 6. Add NaBH₃CN (1.5 eq) in small portions. Stir at room temperature for 12 hours. 7. Validation Checkpoint 3: LC-MS analysis of a crude aliquot must confirm the disappearance of the hydrazone mass[M+H]⁺ and the appearance of the product mass.

Step 3: Workup and Salt Formation 8. Quench the reaction carefully with 1M NaOH until pH 10 is reached. Extract with Dichloromethane (3x). Wash the combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo. 9. Dissolve the crude oil in anhydrous diethyl ether. Add 2M HCl in ether dropwise until precipitation ceases. Filter the white solid and dry under vacuum to yield the stable hydrochloride salt.

Quantitative Impurity Profiling

The table below summarizes the quantitative data and analytical signatures for the most common impurities encountered during this synthesis.

Impurity TypeStructural CharacteristicPrimary CauseAnalytical Detection (Typical)Mitigation Strategy
Azine (Dimer) R-CH=N-N=CH-RAldehyde excess relative to hydrazineLC-MS:[2M - N₂H₄ + H]⁺Visual: Intense yellow colorReverse addition; >5 eq hydrazine hydrate
N,N-Dialkylated R-NH-N(R)-R or R-N(R)-NH₂Over-reaction of product with alkyl halide/aldehydeLC-MS:[M + R]⁺HPLC: Late eluting lipophilic peakDianion method; Boc-protection
Unreduced Hydrazone R-CH=N-NH₂Insufficient electrophilicity of C=N bondLC-MS: [M - 2H]⁺UV-Vis: Highly activeStrict pH control (4.0-5.0); use NaBH₃CN
Oxidative Degradation Azo derivatives (R-CH=N=N)Exposure to atmospheric oxygenVisual: Deep brown discolorationNMR: Complex polymeric baselineImmediate conversion to HCl salt

Sources

Optimization

Overcoming solubility issues with[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine in aqueous media

Technical Support Center: [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine A Senior Application Scientist's Guide to Overcoming Aqueous Solubility Challenges Welcome to the technical support center for [(2,3-Dihydro-1...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine

A Senior Application Scientist's Guide to Overcoming Aqueous Solubility Challenges

Welcome to the technical support center for [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges with the aqueous solubility of this compound. As Senior Application Scientists, we understand that overcoming these hurdles is critical for successful experimental outcomes. This document provides in-depth, experience-driven troubleshooting advice, detailed protocols, and answers to frequently asked questions.

Frequently Asked Questions (FAQs)

Q1: Why is my [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine not dissolving in water or standard physiological buffers?

A: The solubility challenge arises from the compound's amphiphilic structure. It contains a lipophilic (fat-loving) 2,3-dihydro-1,4-benzodioxin moiety and a polar, basic hydrazine group. In neutral aqueous media, the non-polar characteristics of the benzodioxin ring system dominate, leading to poor solubility. Such compounds are often categorized as 'grease-ball' molecules, which require specific formulation strategies to be effectively dissolved.[1]

Q2: What is the expected aqueous solubility of this compound, and is it available as a salt?

A: While specific quantitative solubility data for the free base (CAS 887593-45-5) is not widely published, it is expected to be very low. However, the compound is available as a hydrochloride salt, [(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine hydrochloride (CAS 84139-00-4).[2] The presence of this salt form strongly indicates that protonation of the basic hydrazine group significantly enhances aqueous solubility. The primary strategy for solubilization, therefore, involves controlling the pH of the medium.

Q3: What are the primary strategies to improve the aqueous solubility of this compound?

A: The two most effective and widely applicable strategies for this type of molecule are:

  • pH Adjustment: Leveraging the basic nature of the hydrazine group to form a soluble salt at acidic pH.[3][]

  • Use of Co-solvents: Employing a water-miscible organic solvent to disrupt the hydrophobic interactions that prevent dissolution in water alone.[5][6][7]

These methods can also be used in combination for particularly challenging concentrations.

Q4: How exactly does pH affect the solubility of this hydrazine derivative?

A: The hydrazine moiety (-NH-NH2) is basic and can accept a proton (H+) to become a positively charged cation (R-NH-NH3+). This process is governed by the compound's pKa. In an acidic environment (pH below the pKa), the compound exists predominantly in its protonated, ionized form. This charged species is significantly more polar and, therefore, more soluble in aqueous media. Conversely, at a neutral or alkaline pH (above the pKa), the compound will be in its neutral, free-base form, which is less water-soluble.[8][9]

Q5: Which co-solvents are recommended, and at what concentration?

A: The choice of co-solvent depends on the experimental context and downstream applications. Common, effective, and water-miscible organic solvents include:

  • Dimethyl sulfoxide (DMSO)

  • Ethanol

  • Propylene glycol (PG)

  • Polyethylene glycol 400 (PEG 400)

Typically, a stock solution is first prepared in 100% co-solvent. This stock is then added to the aqueous buffer to the desired final concentration. It is crucial that the final concentration of the co-solvent in the aqueous medium is kept low (often <1% v/v) to avoid impacting biological systems.[5][7][10] The solubility of a hydrophobic compound generally increases exponentially with the fraction of the co-solvent.[10]

Q6: Are there any stability concerns I should be aware of when preparing aqueous solutions?

A: Yes. Hydrazine and its derivatives can be susceptible to oxidation, especially in neutral or alkaline aqueous solutions exposed to oxygen.[11][12] This oxidation can be accelerated by the presence of metal ions (e.g., Cu(II)).[11][12] To ensure the integrity of your compound, we recommend the following:

  • Prepare solutions fresh for each experiment.

  • Use deoxygenated (degassed) buffers and solvents.

  • Store stock solutions under an inert atmosphere (e.g., nitrogen or argon).

  • Solutions are generally more stable under acidic conditions where the hydrazine group is protonated.[11]

Troubleshooting Guide & Experimental Protocols

This section provides a systematic approach to solubilizing [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine. The following decision tree illustrates the general workflow.

G cluster_freebase Free Base Path cluster_hcl HCl Salt Path start Compound Fails to Dissolve in Aqueous Buffer check_form Are you using the free base or HCl salt? start->check_form ph_adjust Strategy 1: pH Adjustment (Protocol 1) check_form->ph_adjust  Free Base hcl_dissolve Attempt to dissolve directly in acidic or neutral buffer check_form->hcl_dissolve  HCl Salt ph_success Success: Compound Dissolves ph_adjust->ph_success Soluble ph_fail Failure: Precipitation or Incomplete Dissolution ph_adjust->ph_fail Insoluble cosolvent Strategy 2: Co-solvent (Protocol 2) ph_fail->cosolvent hcl_success Success: Compound Dissolves hcl_dissolve->hcl_success Soluble hcl_fail Failure: Precipitation or Incomplete Dissolution hcl_dissolve->hcl_fail Insoluble hcl_fail->cosolvent cosolvent_success Success: Compound Dissolves cosolvent->cosolvent_success G cluster_workflow Co-solvent Method Workflow step1 Step 1: Weigh Compound step2 Step 2: Dissolve in 100% DMSO to create a high-conc. stock (e.g., 100 mM) step1->step2 Add Co-solvent step3 Step 3: Serially dilute stock into aqueous buffer (e.g., PBS pH 7.4) step2->step3 Spike-in step4 Step 4: Visually inspect for precipitation at each dilution step step3->step4 Observe step5 Step 5: Determine highest concentration before precipitation occurs step4->step5 Analyze

Caption: Experimental workflow for co-solvent solubilization.

  • Prepare a High-Concentration Stock in Pure Co-solvent:

    • Weigh the compound accurately.

    • Add the minimum volume of 100% DMSO (or another suitable co-solvent) to completely dissolve the compound. Aim for a high concentration, for example, 100 mM. This will be your primary stock solution.

  • Perform a Kinetic Solubility Test:

    • Set up a series of tubes containing your final aqueous buffer (e.g., 990 µL of PBS).

    • Add a small volume of your primary stock solution to each tube to achieve a range of final concentrations (e.g., add 10 µL of 100 mM stock to get a 1 mM final concentration with 1% DMSO).

    • Vortex immediately and thoroughly after adding the stock solution.

    • Incubate at room temperature and observe for any signs of precipitation (cloudiness, visible particles) over time (e.g., at 15 min, 1 hr, and 4 hrs).

  • Determine the Working Concentration:

    • The highest concentration that remains clear is your maximum working concentration under these conditions. It is best practice to work at a concentration safely below this limit to ensure stability throughout your experiment.

Data Summary: Comparison of Solubilization Strategies
StrategyMechanismRecommended ForProsCons
pH Adjustment Protonation of the basic hydrazine group to form a soluble salt. [3][]Experiments conducted in acidic conditions; applications where organic solvents are prohibited.- Avoids organic solvents.- Simple and cost-effective.- Can achieve high concentrations in the right pH range.- Limited to acidic pH; precipitation risk at neutral/alkaline pH.- May alter the biological activity of other components.
Co-solvency Reduces the polarity of the aqueous medium, decreasing the interfacial tension between the solvent and the hydrophobic compound. [13]Achieving specific concentrations in physiological buffers (e.g., pH 7.4).- Highly effective for lipophilic compounds.- Compatible with a wide range of pH values.- Predictable and reproducible.- The co-solvent (e.g., DMSO) may have biological effects.- Final co-solvent concentration must be carefully controlled.- Risk of precipitation upon dilution if the solubility limit is exceeded.

References

  • Aggarwal, G. et al. (2012). Formulation Tactics for the Delivery of Poorly Soluble Drugs. International Journal of Pharmaceutical and Technical Research.
  • World Pharma Today. (2025). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today.
  • Schoenfeld, R. et al. (n.d.). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different... PMC.
  • WuXi AppTec DMPK. (2024). Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies. WuXi AppTec DMPK.
  • Wikipedia. (n.d.). Cosolvent. Wikipedia.
  • Van den Mooter, G. (2011). Oral formulation strategies to improve solubility of poorly water-soluble drugs. Taylor & Francis Online.
  • Grokipedia. (n.d.). Cosolvent. Grokipedia.
  • Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. Taylor & Francis.
  • Benchchem. (n.d.). Technical Support Center: Working with Hydrazine Derivatives in Aqueous Solutions. Benchchem.
  • Sigma-Aldrich. (n.d.). 2,3-dihydro-1,4-benzodioxin-6-ylhydrazine hydrochloride. Sigma-Aldrich.
  • wildvineyard. (2020). Solubility 5 effect of cosolvents on the aqueous solubility of organic chemicals. YouTube.
  • Reagent Database. (n.d.). (2,3-dihydro-1,4-benzodioxin-6-ylmethyl)-hydrazine. Reagent Database.
  • ACS Publications. (2005). A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. Organic Process Research & Development.
  • ResearchGate. (n.d.). (PDF) Decompostion of Hydrazine in Aqueous Solutions. ResearchGate.
  • International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research.
  • BOC Sciences. (n.d.). pH Adjustment and Co-Solvent Optimization. BOC Sciences.
  • Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography? Biotage.
  • DTIC. (n.d.). Oxidation of Hydrazine in Aqueous Solutions. DTIC.

Sources

Troubleshooting

Technical Support Center: Purification of[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine Hydrochloride

Welcome to the Technical Support and Troubleshooting Center for [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine hydrochloride . This arylalkylhydrazine derivative is a critical building block in drug development and...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support and Troubleshooting Center for [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine hydrochloride . This arylalkylhydrazine derivative is a critical building block in drug development and organic synthesis. Due to the inherent reactivity of the hydrazine moiety—specifically its susceptibility to auto-oxidation and polyalkylation—purification requires precise, mechanistically grounded protocols[1][2].

This guide provides field-proven methodologies, causality-driven troubleshooting, and FAQs designed for researchers and application scientists.

Core Purification Workflows

The selection of a purification strategy depends entirely on the scale of your reaction and the target purity required for downstream applications.

PurificationWorkflow Start Crude[(2,3-Dihydro-1,4-benzodioxin-6-yl) methyl]hydrazine HCl Assess Assess Purity Goal & Scale Start->Assess Path1 Bulk Scale (>10g) Target: >95% Purity Assess->Path1 Path2 R&D Scale (<1g) Target: >99.5% Purity Assess->Path2 Recryst Recrystallization (EtOH/H2O or MeOH/MTBE) Path1->Recryst PrepHPLC Preparative HPLC (C18, 0.1% HCl in H2O/MeCN) Path2->PrepHPLC AcidBase Acid-Base Workup (Inert Atmosphere) Recryst->AcidBase If impurities persist PureBulk Purified Salt (Pharmaceutical Intermediate) Recryst->PureBulk AcidBase->PureBulk PureRD Ultra-Pure Salt (Biological Assays) PrepHPLC->PureRD

Decision matrix for purifying[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine HCl.

Method A: Solvent-Antisolvent Recrystallization (Scalable)

This is the industry standard for purifying arylalkylhydrazine hydrochloride salts, effectively removing unreacted hydrazine hydrate and non-polar organic impurities[3][4].

Step-by-Step Protocol:

  • Dissolution: Suspend the crude hydrochloride salt in a minimum volume of hot methanol (approx. 60°C).

  • Organic Washing (Self-Validating Step): If dialkylated impurities are suspected, add an equal volume of water to dissolve the salt, then wash the aqueous layer twice with ethyl acetate (EtOAc). Causality: The monoalkylated HCl salt is highly polar and remains in the aqueous phase, while the less polar dialkylated byproducts partition into the EtOAc. Spot the EtOAc layer on a TLC plate; if UV-active spots are present, the wash was successful.

  • Concentration: Lyophilize or carefully evaporate the aqueous layer to recover the solid, then redissolve in minimal hot methanol.

  • Antisolvent Addition: Slowly add methyl tert-butyl ether (MTBE) dropwise while stirring until slight turbidity persists.

  • Crystallization: Allow the flask to cool to room temperature, then transfer to a 4°C refrigerator for 12 hours.

  • Isolation: Filter the white crystalline solid under a nitrogen blanket to prevent moisture absorption, wash with cold MTBE, and dry in a vacuum desiccator over P₂O₅.

Method B: Preparative HPLC (R&D Grade)

For biological assays requiring >99.5% purity, reverse-phase HPLC is mandatory.

Step-by-Step Protocol:

  • Column Selection: Use a standard C18 preparative column.

  • Mobile Phase: Solvent A: Milli-Q Water + 0.1% HCl. Solvent B: Acetonitrile + 0.1% HCl. Critical Note:Do not use TFA (Trifluoroacetic acid). TFA will exchange with the chloride counter-ion, altering the compound's physicochemical properties and potentially skewing downstream biological assay results.

  • Gradient: Run a shallow gradient (e.g., 5% to 40% B over 30 minutes) to separate the monoalkylated product from closely eluting structural isomers.

  • Recovery: Lyophilize the collected fractions immediately.

Troubleshooting Guide & Causality Analysis

Issue 1: The product turns yellow or brown during purification.

Causality: Arylalkylhydrazines are highly susceptible to auto-oxidation when exposed to atmospheric oxygen, particularly if the environment becomes even slightly basic[2][4]. The free hydrazine oxidizes to a diazene intermediate, which rapidly rearranges or couples to form colored hydrazones and dimers.

DegradationPathway Salt Hydrazine HCl Salt (Stable) FreeBase Hydrazine Free Base (Reactive) Salt->FreeBase NaOH / Base FreeBase->Salt HCl (Re-salting) Diazene Diazene Intermediate (R-CH2-N=NH) FreeBase->Diazene O2 (Air) Auto-oxidation Hydrazone Hydrazone / Dimer (Degradation Products) Diazene->Hydrazone Rearrangement & Coupling

Oxidative degradation pathway of arylalkylhydrazines during free-basing without inert gas.

Resolution: Always maintain the compound as a hydrochloride salt. If an acid-base workup is absolutely necessary to remove inorganic salts, perform the free-basing step using strictly degassed solvents under a continuous Argon or Nitrogen atmosphere. Re-salt with ethereal HCl immediately after extraction.

Issue 2: Persistent Polyalkylated Impurities (e.g., Tertiary Hydrazines)

Causality: During the initial synthesis (typically the alkylation of hydrazine hydrate with 6-(chloromethyl)-2,3-dihydro-1,4-benzodioxine), the primary hydrazine product is more nucleophilic than the starting material, leading to over-alkylation[3]. Resolution: Recrystallization alone often fails to remove these because their solubility profiles can be similar. Implement the Organic Washing (Step 2) from Method A prior to crystallization.

Issue 3: The isolated salt turns into a sticky paste on the filter paper.

Causality: [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine hydrochloride is highly hygroscopic. When cold crystals are exposed to ambient room air, water condenses on the solid, dissolving the salt into a concentrated aqueous paste. Resolution: Never pull ambient air through the filter cake. Use an inverted funnel connected to a nitrogen line over the Büchner funnel during filtration. Transfer the damp cake immediately to a vacuum oven (room temperature) or desiccator.

Quantitative Data: Solvent Selection Matrix

To optimize your recrystallization, refer to the following empirical data matrix for benzylhydrazine derivatives[4][5]:

Solvent SystemSolubilizing Power (Hot)Antisolvent Effect (Cold)Typical Recovery YieldImpurity Clearance Profile
Methanol / MTBE ExcellentExcellent75 - 85%Best for removing non-polar polyalkylated byproducts.
Ethanol / Water Very GoodModerate60 - 70%Good for removing excess inorganic salts (e.g., NaCl).
Isopropanol (IPA) ModerateN/A (Used neat)80 - 90%Poor clearance of structurally similar organic impurities.
Dichloromethane InsolubleN/A0%Used only for washing the aqueous phase (removes organics).

Frequently Asked Questions (FAQs)

Q: Can I use standard silica gel column chromatography to purify the free base of this compound? A: No. Hydrazines bind irreversibly to the acidic silanol groups present on standard silica gel. Furthermore, the high surface area and trapped oxygen in the silica matrix will catalyze the rapid oxidative degradation of the hydrazine free base[2]. If chromatography is unavoidable, use neutral alumina or reverse-phase C18 chromatography, but isolating via the HCl salt is vastly superior.

Q: My NMR shows a large peak at ~2.5 ppm (DMSO-d6) that won't go away. What is it? A: This is likely residual water, exacerbated by the hygroscopic nature of the hydrochloride salt. To obtain a clean NMR, dry the sample under high vacuum at 40°C for at least 4 hours prior to dissolving in anhydrous DMSO-d6.

Q: How do I safely dispose of hydrazine-contaminated filtrates? A: Unreacted hydrazine and its derivatives are highly toxic and environmentally hazardous. Treat all aqueous filtrates with a dilute solution of sodium hypochlorite (bleach) to oxidatively destroy the hydrazine moiety before standard chemical waste disposal. Caution: Perform this in a fume hood, as nitrogen gas and heat are rapidly evolved.

References

  • Benchchem. "Benzylhydrazine hydrochloride | 1073-62-7 - Benchchem". Benchchem Product Data.
  • Benchchem. "Benzylhydrazine Hydrochloride: A Technical Guide for Researchers". Benchchem Technical Resources.
  • ElectronicsAndBooks (Historical Archive). "The Preparation of Substituted Hydrazines. I. Alkylhydrazines via Alkylsydnones1".
  • ACS Publications. "Synthesis of HCV Replicase Inhibitors: Base-Catalyzed Synthesis of Protected α-Hydrazino Esters". The Journal of Organic Chemistry.

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the Structural Validation of [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine via ¹H and ¹³C NMR Spectroscopy

Introduction: The Imperative of Unambiguous Structural Verification In the landscape of modern drug discovery and development, the molecule [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine serves as a valuable synthet...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Imperative of Unambiguous Structural Verification

In the landscape of modern drug discovery and development, the molecule [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine serves as a valuable synthetic intermediate. Its unique combination of a constrained dioxin ring and a reactive hydrazine moiety makes it a key building block for novel heterocyclic compounds with potential therapeutic applications. However, the integrity of any research and development pipeline hinges on the absolute certainty of the structures of its molecular components. An incorrect structural assignment can lead to misleading structure-activity relationship (SAR) data, wasted resources, and derailed projects.

Nuclear Magnetic Resonance (NMR) spectroscopy stands as the cornerstone technique for the unambiguous structural elucidation of organic molecules.[1] Unlike methods that only provide mass or purity information, NMR offers a detailed atomic-level map of the molecular framework, revealing connectivity and the chemical environment of each nucleus.[2] This guide provides a comprehensive framework for the validation of [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine using ¹H and ¹³C NMR. As no definitive, publicly available spectra for this specific compound exist, we will first establish a robust, predicted spectral dataset based on foundational NMR principles and data from analogous structures. We will then detail a rigorous experimental protocol for acquiring and validating the spectra, and finally, compare the capabilities of NMR with alternative analytical techniques.

Part 1: Predicted ¹H and ¹³C NMR Spectral Analysis

The first step in validating a structure is to have a clear hypothesis of what the spectra should look like. This predictive analysis is grounded in the well-understood effects of molecular structure on nuclear shielding and spin-spin coupling.

Molecular Structure and Atom Numbering

To ensure clarity in our spectral assignments, the atoms of [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine are numbered as follows. This systematic numbering will be used throughout the guide.

Caption: Structure of [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine.

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃)

The ¹H NMR spectrum is predicted to show five distinct sets of signals.

  • Aromatic Protons (δ 6.7-6.9 ppm, 3H): The three protons on the benzene ring (H-5, H-7, H-8) will appear in the aromatic region. Based on the electron-donating nature of the ether linkages, these protons are expected to be shifted upfield relative to benzene (7.36 ppm). Data from similar 2,3-dihydro-1,4-benzodioxine structures show aromatic signals typically between δ 6.8 and 6.9 ppm.[3]

    • H-8: This proton is ortho to the ether oxygen and will likely appear as a doublet, coupled to H-7, around δ 6.85 ppm (d, J ≈ 8.5 Hz, 1H) .

    • H-7: This proton is ortho to the methylene substituent and will appear as a doublet of doublets, coupled to H-8 and H-5. We predict this signal around δ 6.78 ppm (dd, J ≈ 8.5, 2.0 Hz, 1H) .

    • H-5: This proton is meta to the methylene group and ortho to the ether oxygen. It will appear as a doublet with a small meta-coupling to H-7, around δ 6.75 ppm (d, J ≈ 2.0 Hz, 1H) .

  • Dioxin Protons (δ 4.2-4.3 ppm, 4H): The four protons of the ethylenedioxy bridge (C2-H₂ and C3-H₂) are chemically equivalent due to rapid conformational flexing at room temperature. They are expected to produce a single, sharp peak. In various 2,3-dihydro-1,4-benzodioxin derivatives, this signal consistently appears around δ 4.25 ppm.[3] We predict this signal at δ 4.26 ppm (s, 4H) .

  • Benzylic Methylene Protons (δ ~3.8 ppm, 2H): The two protons of the methylene group (C6-CH₂) are adjacent to both the aromatic ring and the hydrazine nitrogen. Based on data for benzylhydrazine, where the benzylic protons appear around δ 3.9 ppm, a similar shift is expected here.[4][5] The signal should be a singlet as there are no adjacent protons for coupling, though it may be broadened by interaction with the nitrogen nuclei. We predict this signal at δ 3.85 ppm (s, 2H) .

  • Hydrazine Protons (δ ~3.5-4.0 ppm, 3H): The -NH and -NH₂ protons are exchangeable and often appear as a broad singlet. Their chemical shift is highly dependent on solvent, concentration, and temperature.[6][7] In many cases, the signals for the two hydrazine protons are not resolved from each other. We predict a broad signal integrating to three protons around δ 3.7 ppm (br s, 3H) . The identity of this peak can be confirmed by a D₂O exchange experiment, where the signal would disappear.[6]

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃)

The proton-decoupled ¹³C NMR spectrum is predicted to show seven distinct carbon signals.

  • Quaternary Aromatic Carbons (δ ~143 ppm, C-4a and C-8a): The two carbons at the fusion of the benzene and dioxin rings, C-4a and C-8a, are attached to oxygen. These are expected to be the most downfield of the aromatic signals, likely around δ 143.5 ppm and δ 142.0 ppm .

  • Substituted Aromatic Carbon (δ ~132 ppm, C-6): The carbon bearing the methylhydrazine substituent (C-6) is expected to be downfield due to substitution, predicted around δ 132.5 ppm .

  • Aromatic CH Carbons (δ 115-122 ppm): The three protonated aromatic carbons (C-5, C-7, C-8) will appear in the typical aromatic region, with their specific shifts influenced by their position relative to the oxygen and alkyl substituents. We predict signals around δ 121.5 ppm (C-7) , δ 117.0 ppm (C-8) , and δ 116.5 ppm (C-5) .

  • Dioxin Carbons (δ ~64 ppm, C-2 and C-3): The two equivalent methylene carbons in the dioxin ring are expected to have a chemical shift characteristic of aliphatic ethers, predicted at δ 64.4 ppm .[3]

  • Benzylic Methylene Carbon (δ ~55 ppm): The benzylic carbon (C6-CH₂) attached to the hydrazine group is expected to appear significantly upfield from the dioxin carbons. For comparison, the benzylic carbon in benzylhydrazine hydrochloride appears near 61 ppm; the free base should be slightly more shielded.[8][9] A reasonable estimate is δ 55.8 ppm .

Summary of Predicted Spectral Data
¹H NMR Predicted δ (ppm) Multiplicity Integration Assignment
Aromatic6.85d (J ≈ 8.5 Hz)1HH-8
6.78dd (J ≈ 8.5, 2.0 Hz)1HH-7
6.75d (J ≈ 2.0 Hz)1HH-5
Dioxin4.26s4HC2-H₂, C3-H₂
Benzylic Methylene3.85s2HC6-CH₂
Hydrazine3.70br s3H-NHNH₂
¹³C NMR Predicted δ (ppm) Assignment
Aromatic Quaternary143.5C-4a or C-8a
142.0C-8a or C-4a
Aromatic Substituted132.5C-6
Aromatic CH121.5C-7
117.0C-8
116.5C-5
Dioxin64.4C-2, C-3
Benzylic Methylene55.8C6-CH₂

Part 2: Experimental Protocol for Spectral Validation

To confirm the predicted spectra, a carefully executed experimental workflow is essential. The goal is to acquire high-resolution, high signal-to-noise data free from artifacts and impurities.

NMR_Validation_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis A Weigh 5-10 mg (¹H) or 25-50 mg (¹³C) of sample B Dissolve in 0.6-0.7 mL of deuterated solvent (e.g., CDCl₃) A->B C Filter through glass wool into a clean 5 mm NMR tube B->C D Insert sample into NMR spectrometer C->D E Lock and Shim D->E F Acquire ¹H Spectrum E->F G Acquire ¹³C Spectrum F->G H Acquire 2D Spectra (HSQC/HMBC, optional) G->H I Fourier Transform H->I J Phase and Baseline Correction I->J K Calibrate to Solvent Peak or TMS J->K L Integrate ¹H Signals K->L M Assign Peaks L->M N Compare with Predictions M->N

Caption: Workflow for NMR spectral validation.

Step-by-Step Methodology

1. Sample Preparation: The quality of the NMR spectrum is profoundly dependent on the quality of the sample.

  • Amount: For a standard 500 MHz spectrometer, weigh 5-10 mg of [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine for ¹H NMR. For ¹³C NMR, a more concentrated sample of 25-50 mg is recommended.[10]

  • Solvent: Dissolve the sample in approximately 0.6-0.7 mL of a high-purity deuterated solvent.[11] Chloroform-d (CDCl₃) is a good starting point. Ensure the solvent is dry, as water will introduce a large, unwanted signal.[12]

  • Homogeneity: Ensure the sample is fully dissolved. Any solid particulates will severely degrade the magnetic field homogeneity, leading to broad, poorly resolved peaks.

  • Filtration: Filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[13] This removes any dust or undissolved material.

  • Tube Quality: Use high-quality, clean NMR tubes to avoid paramagnetic impurities and ensure concentricity within the probe.[13]

2. NMR Data Acquisition: Standard acquisition parameters are often sufficient for small molecules, but optimization may be required.[14]

  • Spectrometer: A spectrometer with a field strength of 400 MHz or higher is recommended for good signal dispersion.

  • Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent. Perform automated or manual shimming to optimize the magnetic field homogeneity, aiming for a narrow, symmetrical lock signal.

  • ¹H Acquisition Parameters:

    • Pulse Program: A standard single-pulse (zg30) sequence is appropriate.[14]

    • Acquisition Time (AQ): ~3-4 seconds to ensure good digital resolution.[15]

    • Relaxation Delay (D1): 2-5 seconds. For quantitative analysis, D1 should be at least 5 times the longest T₁ relaxation time of interest.

    • Number of Scans (NS): 8 to 16 scans are typically sufficient to achieve a good signal-to-noise ratio (S/N).[16]

  • ¹³C Acquisition Parameters:

    • Pulse Program: A standard proton-decoupled pulse sequence with NOE (e.g., zgpg30).

    • Spectral Width: ~220-240 ppm to cover the full range of organic carbons.

    • Acquisition Time (AQ): ~1-2 seconds.

    • Relaxation Delay (D1): 2-3 seconds.

    • Number of Scans (NS): Will vary depending on concentration, from several hundred to several thousand scans.

  • (Optional) 2D NMR: If assignments are ambiguous, acquiring a ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence) spectrum is highly recommended. This experiment correlates each proton signal with the carbon it is directly attached to, providing definitive C-H connectivity information.[17]

3. Data Processing and Verification:

  • Processing: Apply an exponential window function (line broadening of ~0.3 Hz for ¹H) and perform a Fourier transform. Carefully phase the spectrum and apply a baseline correction.

  • Referencing: Calibrate the chemical shift axis. For CDCl₃, the residual solvent peak should be set to δ 7.26 ppm for ¹H and δ 77.16 ppm for ¹³C.[12]

  • Analysis: Integrate the ¹H signals and assign all peaks in both spectra. Compare the experimental chemical shifts, multiplicities, and integrals to the predicted values. A strong correlation between the experimental and predicted data provides high confidence in the structural assignment.

Part 3: Comparison with Alternative Analytical Techniques

While NMR is the gold standard for structural elucidation, a comprehensive validation strategy often employs orthogonal techniques to assess purity and confirm molecular weight.

Technique Primary Information Provided Strengths Limitations
NMR Spectroscopy Detailed molecular structure, connectivity, stereochemistry, quantitation.Unambiguous structure determination; non-destructive; quantitative without reference standards.Lower sensitivity compared to MS; requires higher sample amounts; complex mixtures can be difficult to analyze.
Mass Spectrometry (MS) Molecular weight, elemental composition (HRMS), fragmentation patterns.Extremely high sensitivity; provides molecular formula with high-resolution MS (HRMS); useful for identifying impurities.[18][19]Does not distinguish between isomers; fragmentation can be complex to interpret; provides limited connectivity information.[20]
High-Performance Liquid Chromatography (HPLC) Purity assessment, quantitation, separation of mixtures.Excellent for determining the purity of a sample and quantifying components; can be coupled with MS for LC-MS.[21][22][23]Provides no structural information on its own; requires a reference standard for identification and quantification.
Synergistic Workflow

For a complete characterization of [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine, these techniques should be used in concert:

  • HPLC: First, assess the purity of the synthesized material. A single, sharp peak indicates a high degree of purity.[22]

  • HRMS: Confirm the molecular formula (C₉H₁₂N₂O₂) by obtaining a high-resolution mass spectrum. The measured mass should be within 3-5 ppm of the theoretical mass.[19]

  • NMR: Finally, use ¹H and ¹³C NMR to confirm the exact isomeric structure and connectivity, ruling out other possibilities with the same molecular formula.

Conclusion

The structural validation of [(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]hydrazine is a critical step in ensuring the quality and reliability of subsequent research. This guide provides a robust framework for this validation, beginning with a detailed prediction of the ¹H and ¹³C NMR spectra. By following the outlined experimental protocols for sample preparation, data acquisition, and processing, a researcher can obtain high-quality spectral data. The definitive confirmation of the structure is achieved when this experimental data shows strong agreement with the predicted chemical shifts, multiplicities, and integrations. The synergistic use of orthogonal techniques like HPLC and HRMS further strengthens this validation by confirming purity and elemental composition, respectively, embodying a best-practice approach to chemical analysis in a modern research environment.

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